Cas no 6857-12-1 (2-(morpholin-4-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(morpholin-4-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 6857-12-1
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 513079
• PubChem ID: 230343
• Update Time: 2025-10-30

2-(morpholin-4-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-(4-morpholinylmethyl)-
• 2-Morpholin-4-ylmethyl-isoindole-1,3-dione
• F1225-0025
• Morpholinomethyl-phthalimid
• N-morpholin-4-ylmethyl-phthalimide
• N-morpholinomethyl-phthalimide
• N-Phthalimidomethyl-morpholin
• 2-(morpholin-4-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione
• 2-(morpholin-4-ylmethyl)isoindole-1,3-dione
• 2-[(morpholin-4-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione
• NSC25113
• 2-(4-morpholinylmethyl)-1H-isoindole-1,3(2H)-dione
• DTXSID40282242
• Z44101866
• N-(morpholinomethyl)phthalimide
• AKOS001310086
• CHEMBL5016581
• 2-[(Morpholin-4-yl)methyl]-1H-isoindole-1,3(2H)-dione
• Oprea1_328135
• 6857-12-1
• 2-(morpholinomethyl)isoindoline-1,3-dione
• HMS1652N04
• NSC-25113
• Oprea1_232853

• Inchi： 1S/C13H14N2O3/c16-12-10-3-1-2-4-11(10)13(17)15(12)9-14-5-7-18-8-6-14/h1-4H,5-9H2
• InChI Key： WYOAWPIAOVAVTO-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 246.10000
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.85000
• LogP: 0.44810

Additional information on 2-(morpholin-4-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 2-(morpholin-4-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 6857-12-1)

2-(morpholin-4-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione is a heterocyclic compound with significant applications in pharmaceutical research and development. This compound, identified by its CAS number 6857-12-1, belongs to the class of isoindole derivatives and has garnered attention due to its structural complexity and potential biological activities. The presence of a morpholine moiety in its structure enhances its solubility and bioavailability, making it a valuable scaffold for drug design.

The chemical structure of 2-(morpholin-4-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione consists of a fused isoindole ring system with a morpholine substituent at the 4-position and a methyl group at the 2-position. This arrangement imparts unique electronic and steric properties that make it an attractive candidate for further exploration in medicinal chemistry. The compound's ability to interact with biological targets has been the focus of numerous studies aimed at developing novel therapeutic agents.

In recent years, there has been growing interest in isoindole derivatives due to their demonstrated efficacy in various pharmacological contexts. Research has highlighted the potential of these compounds as intermediates in the synthesis of bioactive molecules targeting neurological disorders, inflammatory conditions, and infectious diseases. The morpholine group in 2-(morpholin-4-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione plays a crucial role in modulating the compound's pharmacokinetic profile, enhancing its metabolic stability and reducing toxicity.

One of the most compelling aspects of 2-(morpholin-4-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione is its versatility as a building block in drug discovery. Its rigid heterocyclic core provides a stable platform for functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones to optimize biological activity. This flexibility has led to several promising candidates entering preclinical development pipelines.

The synthesis of 2-(morpholin-4-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations are commonly utilized in its preparation.

Recent studies have explored the pharmacological properties of 2-(morpholin-4-ylmethyl)-2,3-dihydroisoindole-l,3-diones, revealing their potential as kinase inhibitors and antiviral agents. For instance, derivatives of this compound have shown inhibitory activity against Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer. Additionally, modifications to the morpholine ring have led to compounds with enhanced antiviral efficacy against RNA viruses.

The role of computational chemistry in optimizing 2-(morpholin-l-methyl)-l , 3 -dihydroisoindole-l , 3 -diones cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying optimal conformations for drug-receptor interactions. These insights have guided experimental efforts toward developing more potent and selective therapeutic agents.

The future prospects for CAS No. 6857-l 2-l are promising, with ongoing research aimed at expanding its applications in drug development. Innovations in synthetic chemistry and biopharmaceutical engineering continue to drive advancements in this field. As our understanding of molecular interactions deepens, compounds like (morpholme-l-methyl)-l , 3 -dihydroisoindole-l , 3 -diones are expected to play a pivotal role in addressing unmet medical needs.

In conclusion,(morpholme-l-methyl)-l , 3 -dihydroisoindole-l , 3 -diones (CAS No . l6857-l 2-l) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for therapeutic intervention . Its unique structural features , coupled with its potential biological activities , make it an invaluable asset for researchers striving to develop innovative treatments . As scientific exploration continues , we can anticipate even greater breakthroughs emanating from this remarkable compound .